N~1~-mesityl-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-methyl-N-methylsulfonylanilino)-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C20H26N2O3S/c1-13-7-9-18(10-8-13)22(26(6,24)25)17(5)20(23)21-19-15(3)11-14(2)12-16(19)4/h7-12,17H,1-6H3,(H,21,23)
• InChI Key: PDRISZRDELVGFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C(C)C(=O)NC2=C(C=C(C=C2C)C)C)S(=O)(=O)C
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

N~1~-mesityl-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as MAMA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. MAMA is a type of alaninamide that is synthesized through a specific method and has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

N~1~-mesityl-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide is a type of allosteric modulator that binds to specific receptors in the brain, including the metabotropic glutamate receptor 5 (mGluR5) and the sigma-1 receptor. By binding to these receptors, this compound can modulate their activity and affect various signaling pathways in the brain, leading to changes in neuronal function and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of synaptic transmission, the regulation of neuronal excitability, and the enhancement of neuroplasticity. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~1~-mesityl-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide is its specificity for certain receptors in the brain, which allows for targeted modulation of neuronal function. However, this compound's effects can be complex and may vary depending on the specific receptor and signaling pathway being targeted. Additionally, this compound's effects may be influenced by factors such as dose, route of administration, and the presence of other compounds.

Future Directions

There are several potential future directions for research on N~1~-mesityl-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide, including further investigation of its mechanism of action, the development of more selective and potent analogs, and the exploration of its potential therapeutic applications in various neurological disorders. Additionally, this compound's potential as a research tool for studying the central nervous system and neuronal function more broadly should be further explored.

Scientific Research Applications

N~1~-mesityl-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neurobiology. It has been shown to have a significant impact on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.